![molecular formula C11H6N4 B1268426 1-(Dicyanomethylene)-3-iminoisoindoline CAS No. 43002-19-3](/img/structure/B1268426.png)
1-(Dicyanomethylene)-3-iminoisoindoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Dicyanomethylene)-3-iminoisoindoline (DCMI) is a novel heterocyclic compound with a wide range of applications in the fields of chemistry, biochemistry, and pharmacology. DCMI is a derivative of iminoisoindoline, which is a five-membered heterocyclic compound containing a nitrogen atom and two carbon-carbon double bonds. DCMI is a non-aromatic compound with a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant effects. DCMI has recently been studied for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer’s disease.
Scientific Research Applications
Heterocyclic Compound Synthesis
1-(Dicyanomethylene)-3-iminoisoindoline and its derivatives are used in synthesizing various heterocyclic compounds. The reaction with hydrazine hydrate in dimethylformamide forms heterocyclic structures with established structures and studied properties (Snegireva & Borodkin, 1969).
Catalysis in Organic Synthesis
This compound is involved in palladium-catalyzed reactions. It reacts with isocyanides in the presence of a palladium catalyst, forming 3-(imino)isoindolin-1-ones and related compounds in high yield. This method demonstrates the application of this compound in organic synthesis, especially in generating nitrogen-containing heterocyclic compounds (Miura et al., 2011); (Liu et al., 2012).
Formation of Complexes
The compound plays a role in forming unsymmetrical 1,3,5-triazapentadienato complexes through copper-mediated coupling with organonitriles. This process highlights its potential in forming various complex structures in moderate to good yields, useful in the field of coordination chemistry (Kopylovich et al., 2008).
Synthesis of Novel Derivatives
This compound is crucial in synthesizing novel derivatives. For example, the synthesis of 3-imino-2-phenylisoindolin-1-one derivatives under ultrasound irradiation demonstrates the versatility of this compound in creating new chemical entities with potential applications in various scientific fields (Nasrollahzadeh & Shafiei, 2021).
Catalysis in Oxidative Reactions
The compound's complexes have been used as catalysts for oxidative reactions, such as the oxidative decarboxylation and deamination of amino acids. This highlights its role in facilitating chemical transformations, particularly in the context of green chemistry and catalysis (Lakk-Bogáth et al., 2015).
Template for Macrocycles Synthesis
It has also been used as a template in the synthesis of metal complexes of macrocycles. This application is significant in the field of supramolecular chemistry, where the compound aids in forming larger, complex molecular structures (Bamfield & Mack, 1968).
Mechanism of Action
Target of Action
1-(Dicyanomethylene)-3-iminoisoindoline is a compound that has been studied for its potential applications in various fields, including as a component of mechanically responsive fluorescent materials . The primary targets of this compound are the photophysical properties of these materials, which can be triggered by mechanical stimulation .
Mode of Action
The compound interacts with its targets through a process known as Mechanical Response Luminescence (MRL). This process involves the regulation of photophysical properties by intermolecular interactions, molecular conformation, or molecular packing . In addition, the compound can be triggered by ClO- based on the oxidative transformation of the 1,1-dicyanomethylene-3-indanone group into a 1,3-indanedione moiety .
Biochemical Pathways
These factors include the modulation of aliphatic chains, donor-receptor switch, substituent adjustment, and position isomerism .
Pharmacokinetics
The principles of pharmacokinetics suggest that these properties would determine the onset, duration, and intensity of the compound’s effect .
Result of Action
The action of this compound results in changes in the photophysical properties of mechanically responsive fluorescent materials. These changes can include dramatic color changes in the presence of metal cations as a result of the interaction of the amino substituent with the analytes .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. These factors can include the presence of specific ions in the environment, such as ClO- or metal cations, which can trigger the compound’s action .
Future Directions
properties
IUPAC Name |
2-(3-aminoisoindol-1-ylidene)propanedinitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H6N4/c12-5-7(6-13)10-8-3-1-2-4-9(8)11(14)15-10/h1-4H,(H2,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDXWTIVCFJPDDL-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(C#N)C#N)N=C2N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H6N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30345714 |
Source
|
Record name | 1-(Dicyanomethylene)-3-iminoisoindoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30345714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
194.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
43002-19-3 |
Source
|
Record name | 1-(Dicyanomethylene)-3-iminoisoindoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30345714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(Dicyanomethylene)-3-iminoisoindoline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.